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Compound of Interest

Compound Name: Oxetan-2-ylmethanol

Cat. No.: B110775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety, handling, and Material Safety Data

Sheet (MSDS) information for Oxetan-2-ylmethanol. The information is intended to guide

laboratory personnel in the safe use and management of this compound.

Chemical Identification and Properties
Oxetan-2-ylmethanol is a heterocyclic compound incorporating an oxetane ring. It is utilized in

organic synthesis and is of interest to the pharmaceutical industry. It is available as a racemic

mixture and as individual stereoisomers.

Table 1: Chemical Identification
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Identifier Value

Chemical Name Oxetan-2-ylmethanol

Synonyms 2-Oxetanemethanol, 2-(Hydroxymethyl)oxetane

Molecular Formula C₄H₈O₂[1][2][3]

Molecular Weight 88.11 g/mol [1][2][3]

CAS Number 61266-70-4 (racemic)[1][2]

2090778-00-8 ((S)-isomer)[4][5][6][7][8]

1932342-97-6 ((R)-isomer)[3]

Table 2: Physicochemical Properties

Property Value Source

Physical Form Colorless to light yellow liquid [5]

Boiling Point 168.8 ± 8.0 °C (Predicted) [5]

Density 1.093 ± 0.06 g/cm³ (Predicted) [5]

pKa 14.44 ± 0.10 (Predicted) [5]

Storage Temperature 2-8°C, under inert atmosphere [5]

Hazard Identification and Classification
Oxetan-2-ylmethanol is classified as a hazardous substance. The following tables summarize

its GHS classification and associated precautionary statements.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
GHS07 Warning

Flammable Liquids

(Category 4)

H227: Combustible

liquid
None Warning

Table 4: Precautionary Statements
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Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P332+P313
If skin irritation occurs: Get medical advice/

attention.

P337+P313
If eye irritation persists: Get medical advice/

attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P370+P378

In case of fire: Use water spray, alcohol-

resistant foam, dry chemical or carbon dioxide

to extinguish.

P403+P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/ container to an approved

waste disposal plant.

Source:

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.
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General Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

The compound is hygroscopic; store under an inert gas atmosphere (e.g., nitrogen or argon).

[1]

First Aid Measures
In the event of exposure, immediate first aid is essential.

Table 5: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration. Consult a

physician.[1]

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes. Consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and

evacuate personnel to safe areas. Avoid breathing vapors or mist.[1]

Environmental Precautions: Prevent the product from entering drains.[1]

Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.[1]

Toxicological and Ecological Information
The toxicological and ecotoxicological properties of Oxetan-2-ylmethanol have not been

thoroughly investigated.[1] As such, it should be handled with the care afforded to a compound

with unknown toxicity.

Experimental Protocols
While specific experimental protocols for Oxetan-2-ylmethanol are not detailed in safety data

sheets, a general protocol for handling liquid reagents with similar hazard profiles in a research

setting is provided below.
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Protocol: Safe Handling of Liquid Reagents in a Laboratory Setting

Preparation and Precaution:

Before starting any work, review the MSDS for Oxetan-2-ylmethanol.[1]

Ensure a chemical fume hood is operational and available.

Locate the nearest safety shower and eyewash station.

Don appropriate PPE: safety goggles, nitrile or neoprene gloves, and a flame-retardant lab

coat.

Reagent Handling:

Conduct all manipulations of the compound within the chemical fume hood.

Use a properly calibrated micropipette or a glass syringe for transferring the liquid.

Dispense the liquid slowly to avoid splashing.

Keep the container tightly sealed when not in use.

Reaction Setup:

If the reaction is heated, use a heating mantle with a temperature controller and a stir

plate.

Ensure the reaction vessel is securely clamped.

If the reaction is performed under an inert atmosphere, ensure the system is properly

purged with nitrogen or argon.

Waste Disposal:

Dispose of all waste materials (including contaminated gloves and pipette tips) in a

designated hazardous waste container.

Do not pour any waste down the drain.
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Emergency Procedures:

In case of a spill, immediately alert others in the lab.

Contain the spill using an appropriate absorbent material.

Follow the accidental release measures outlined in Section 5.

Visualizations
Diagram 1: Chemical Handling Workflow
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Figure 1: General Workflow for Safe Chemical Handling
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Caption: General workflow for the safe handling of laboratory chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b110775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: First Aid Decision Pathway

Figure 2: First Aid Decision Pathway for Chemical Exposure

Figure 2: First Aid Decision Pathway for Chemical Exposure

Figure 2: First Aid Decision Pathway for Chemical Exposure
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Caption: Decision-making process for first aid following chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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